BE“GHE Validation & Comparative

Check Availability & Pricing

A Comparative Performance Analysis of the
MRV-03 Pressure Relief Valve

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MRV03-068

Cat. No.: B14752382

For researchers, scientists, and professionals in drug development, precision and reliability in
fluid handling are paramount. Pressure relief valves are critical components in ensuring system
integrity and consistent performance. This guide provides an objective comparison of the MRV-
03 modular pressure relief valve against key competitors in the market: the Yuken MB series,
Bosch Rexroth's ZDR 6, and the Eaton Vickers DGMR-3. The comparison is based on publicly
available specifications and standard industry testing protocols.

Quantitative Performance Comparison

The following tables summarize the key performance specifications of the MRV-03 and its
competitors. This data has been compiled from manufacturer datasheets and product
specifications. It is important to note that testing conditions may vary between manufacturers.

Table 1: General Specifications

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b14752382?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14752382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Yuken MB
Series (MBA- Bosch Rexroth  Eaton Vickers
Parameter MRV-03
03/MBB- ZDR 6 DGMR-3
03/MBW-03)
, NG6 (CETOP 3, NG6(CETOP3, NG6 (CETOP3, NG6 (CETOP 3,
Valve Size

D03)

DO3)

DO3)

D03)

Mounting Pattern

ISO 4401-03-02

ISO 4401-03-02

ISO 4401-03-02

ISO 4401-03-02

Weight

Approx. 1.5 kg

Approx. 1.4 kg

Approx. 1.4 kg

Approx. 1.3 kg

Table 2: Performance Specifications

Parameter

MRV-03

Yuken MB
Series (MBA-
03/MBB-
03/MBW-03)

Bosch Rexroth
ZDR 6

Eaton Vickers
DGMR-3

Max. Operating

250 bar (3625

250 bar (3625

315 bar (4568

350 bar (5000

Pressure psi) psi)[1] psi) psi)

60 L/min (15.8 70 L/min (18.5 80 L/min (21.1 60 L/min (16
Max. Flow Rate

GPM) GPM)[1] GPM) GPM)[2]

Pressure
Adjustment

Range

Up to 250 bar (in

ranges)

Up to 250 bar (in
ranges)[1]

Up to 315 bar (in

ranges)

Up to 345 bar (in

ranges)

Experimental Protocols

The performance of pressure relief valves is typically evaluated through a series of

standardized tests. While specific experimental data comparing the MRV-03 and its competitors

is not publicly available from a single, independent source, the following outlines the general

methodologies for key performance assessments based on industry standards.

Pressure Override Test
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Objective: To determine the pressure increase required to pass the full flow rate through the
valve after it begins to open (cracking pressure). A lower pressure override indicates higher
efficiency.

Methodology:

e The valve is installed in a hydraulic circuit with a variable flow source and a pressure
transducer at the valve's inlet.

e The valve's cracking pressure (the pressure at which it just begins to open) is set and
recorded.

e The flow rate through the system is gradually increased to the valve's maximum rated flow.
e The pressure at the inlet is continuously monitored and recorded.

o Pressure override is calculated as the difference between the pressure at maximum flow and
the cracking pressure.

Response Time Test

Objective: To measure the time it takes for the valve to open and relieve pressure after a
sudden pressure surge. A faster response time is critical for protecting sensitive downstream
components.

Methodology:

e The valve is installed in a test circuit with a fast-acting shut-off valve upstream to generate a
pressure spike.

e Pressure transducers are placed upstream and downstream of the relief valve.
e The system is pressurized to a level just below the relief valve's set pressure.
o The fast-acting valve is suddenly opened, creating a pressure wave.

e The time delay between the pressure rise at the inlet and the pressure drop at the outlet
(indicating the valve has opened) is measured using a high-speed data acquisition system.
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Visualizing Experimental Workflow

The following diagram illustrates a typical workflow for the performance testing of a pressure
relief valve.

Test Setup

Test Procedure

Hydraulic

. Start Test
Power Unit

Set System Pressure
(below cracking pressure)

Upstream Trigger Pressure Spike
Pressure Transducer (Open Shut-off Valve)

Record Transducer Data
(High-Speed DAQ)

Downstream Analyze Data
Pressure Transducer (Pressure Override, Response Time)

Reservoir

End Test
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Click to download full resolution via product page
Caption: Workflow for Pressure Relief Valve Performance Testing.

Signaling Pathway for Pressure Relief

The following diagram illustrates the logical signaling pathway within a hydraulic system leading
to the activation of a pressure relief valve.
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Caption: Logical Pathway for Pressure Relief Valve Activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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